3-(2-Methoxyphenyl)-7-(2-methylprop-2-enoxy)chromen-4-one

• IUPAC Name: 3-(2-methoxyphenyl)-7-(2-methylprop-2-enoxy)chromen-4-one
• InChI: InChI=1S/C20H18O4/c1-13(2)11-23-14-8-9-16-19(10-14)24-12-17(20(16)21)15-6-4-5-7-18(15)22-3/h4-10,12H,1,11H2,2-3H3
• InChI Key: GRKSNXMWWWZHQX-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=CC=C3OC
• Molecular Formula: C20H18O4
• Molecular Weight: 322.4 g/mol

Description

3-(2-Methoxyphenyl)-7-(2-methylprop-2-enoxy)chromen-4-one, also known as Compound A, is a synthetic compound that belongs to the class of flavonoids. It has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

• Polystyrene-Supported TBD Catalysts: Research on novel polystyrene-bound 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) for environmentally friendly media and conditions, demonstrated its application in the Michael additions of 4-hydroxycoumarin to α,β-unsaturated ketones. This process is beneficial for synthesizing compounds like Warfarin™ and its analogues, showing high conversion yields and reusability without significant loss of activity (Alonzi et al., 2014).

Phototransformation Studies

• Regioselective Photocyclisation: Studies on the phototransformation of 3-alkoxychromenones revealed the formation of exotic tetracyclic scaffolds and demonstrated regioselective ring closure mechanisms, providing insights into the directive influence in free radical aromatic substitutions (Khanna et al., 2015).

Antimicrobial Activity

• Novel 4-Hydroxy-3-Substituted Phenyl-2H-Chromen-2-Ones: A series of chromen-2-one derivatives were synthesized and showed significant antibacterial and antifungal activity, comparable to standard treatments. These compounds' structures were characterized using various spectroscopic techniques, and their biological activities were further validated through molecular docking studies (Mandala et al., 2013).

Synthesis of Specific Compounds

• (±)-4-Prenylpterocarpin Synthesis: An efficient method for synthesizing (±)-4-Prenylpterocarpin, a compound with potential therapeutic applications, was developed using a coupling process involving specific chromenes (Coelho et al., 1992).

Photovoltaic Properties

• Dye-Sensitized Solar Cells: Research into the electronic and photovoltaic properties of chromen-2-one-based organic dyes showed their effectiveness as photosensitizers in solar cells. Computational studies indicated that structural modifications of these dyes can enhance their photoelectric conversion efficiency (Gad et al., 2020).